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Compound Name: N-Acetyl-D-glucosamine-13C-3

Cat. No.: B12398484 Get Quote

An In-depth Technical Guide to N-Acetyl-D-
glucosamine-13C-3
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Acetyl-D-glucosamine (GlcNAc) is a pivotal monosaccharide implicated in a wide array of

biological processes, most notably as a key substrate in the hexosamine biosynthetic pathway

(HBP) leading to the formation of UDP-N-acetylglucosamine (UDP-GlcNAc). This activated

sugar nucleotide is the donor for O-linked N-acetylglucosamine (O-GlcNAc) modification, a

dynamic post-translational modification of nuclear and cytoplasmic proteins that rivals

phosphorylation in its regulatory scope. To unravel the intricate roles of GlcNAc in cellular

metabolism and signaling, stable isotope-labeled analogs are indispensable tools. This guide

focuses on N-Acetyl-D-glucosamine-13C-3, a specific isotopologue where one carbon atom

at the third position of the glucosamine ring is replaced with a heavy carbon-13 isotope. This

strategic labeling allows for precise tracking of the molecule through metabolic pathways using

techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Structure and Properties
N-Acetyl-D-glucosamine-13C-3 is an isotopically labeled form of N-Acetyl-D-glucosamine.

The presence of the 13C isotope at the C-3 position provides a unique mass signature for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12398484?utm_src=pdf-interest
https://www.benchchem.com/product/b12398484?utm_src=pdf-body
https://www.benchchem.com/product/b12398484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tracing its metabolic fate.

Chemical Structure:

The fundamental structure of N-Acetyl-D-glucosamine consists of a glucose molecule where

the hydroxyl group at the C-2 position is replaced by an acetamido group. In N-Acetyl-D-
glucosamine-13C-3, the carbon atom at the 3-position of the pyranose ring is a 13C isotope.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of N-Acetyl-D-glucosamine

and its 13C-labeled analogue is provided below. While specific experimental data for the 13C-3

isotopologue is limited, the properties are expected to be very similar to the unlabeled

compound and other singly 13C-labeled versions.

Property Value Reference

Chemical Name

N-[(3R,4R,5S,6R)-2,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-3-

yl]acetamide

[1]

Synonyms GlcNAc, NAG [2]

CAS Number 478529-39-4

Molecular Formula C₇¹³CH₁₅NO₆

Molecular Weight ~222.20 g/mol

Exact Mass
~222.093 g/mol (calculated for

1-13C)
[3]

Appearance White to off-white powder [4]

Melting Point 211 °C (decomposes) [4]

Solubility Soluble in water (50 mg/mL) [4]

Storage Temperature -20°C [4]
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Signaling and Metabolic Pathways
N-Acetyl-D-glucosamine-13C-3 serves as a valuable tracer for elucidating the dynamics of

the Hexosamine Biosynthesis Pathway (HBP) and subsequent O-GlcNAcylation. By introducing

this labeled precursor, researchers can track its incorporation into UDP-GlcNAc and ultimately

onto target proteins.

The Hexosamine Biosynthesis and O-GlcNAcylation
Pathway
The HBP is a critical metabolic route that integrates glucose, amino acid, fatty acid, and

nucleotide metabolism to produce UDP-GlcNAc. This pathway is a key cellular sensor of

nutrient availability.
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Hexosamine Biosynthesis and O-GlcNAcylation Pathway
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Caption: The Hexosamine Biosynthesis and O-GlcNAcylation Pathway.
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This diagram illustrates how exogenously supplied N-Acetyl-D-glucosamine-13C-3 can enter

the salvage pathway, where it is phosphorylated to GlcNAc-6-P-13C-3 by N-acetylglucosamine

kinase (NAGK). This labeled intermediate then merges with the main HBP, leading to the

formation of UDP-GlcNAc with the 13C label at the third carbon of the glucosamine moiety. The

O-GlcNAc transferase (OGT) then transfers this labeled GlcNAc onto serine or threonine

residues of target proteins, while O-GlcNAcase (OGA) removes it, allowing for dynamic cycling.

Experimental Protocols
The primary application of N-Acetyl-D-glucosamine-13C-3 is in metabolic flux analysis (MFA)

to quantify the flow of carbon through the HBP and related pathways. Below is a generalized

experimental workflow for a 13C-MFA study using this tracer.

13C Metabolic Flux Analysis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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